Cas no 1337880-76-8 (3-Chloroisoquinoline-6-carbaldehyde)

3-Chloroisoquinoline-6-carbaldehyde is a versatile heterocyclic compound featuring a chlorinated isoquinoline core with an aldehyde functional group at the 6-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of imines, oximes, or other carbonyl-based transformations. The chlorine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers in medicinal chemistry and materials science.
3-Chloroisoquinoline-6-carbaldehyde structure
1337880-76-8 structure
Product Name:3-Chloroisoquinoline-6-carbaldehyde
CAS No:1337880-76-8
MF:C10H6ClNO
MW:191.613741397858
CID:3161118
PubChem ID:75412034
Update Time:2025-06-07

3-Chloroisoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloroisoquinoline-6-carboxaldehyde
    • 3-Chloro-6-formylisoquinoline, 3-Chloro-6-formyl-2-azanaphthalene
    • 3-chloroisoquinoline-6-carbaldehyde
    • 6-Isoquinolinecarboxaldehyde, 3-chloro-
    • DTXSID201285180
    • 3-Chloro-6-isoquinolinecarboxaldehyde
    • SCHEMBL15447503
    • MFCD22380179
    • 1337880-76-8
    • CS-0433885
    • DB-424841
    • 3-Chloroisoquinoline-6-carbaldehyde
    • MDL: MFCD22380179
    • Inchi: 1S/C10H6ClNO/c11-10-4-9-3-7(6-13)1-2-8(9)5-12-10/h1-6H
    • InChI Key: IIDFWXAOLMWNOQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC2C=C(C=O)C=CC=2C=N1

Computed Properties

  • Exact Mass: 191.0137915g/mol
  • Monoisotopic Mass: 191.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30Ų

3-Chloroisoquinoline-6-carbaldehyde Pricemore >>

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